Cas no 2225152-30-5 ([4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid)

• Product Name: [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid
• CAS No: 2225152-30-5
• MF: C₁₀H₁₆BNO₂
• MW: 193.050542831421
• CID: 5143636
• Update Time: 2025-09-21

[4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid

• Inchi： 1S/C10H16BNO2/c1-4-7(2)9-5-12-6-10(8(9)3)11(13)14/h5-7,13-14H,4H2,1-3H3
• InChI Key： HBPRKTDJUXAHQN-UHFFFAOYSA-N
• SMILES： C([H])(C1=CN=CC(B(O)O)=C1C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Additional information on [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid

Introduction to [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid (CAS No. 2225152-30-5)

[4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid] is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number [2225152-30-5], is a deuterated derivative designed for applications in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The presence of deuterium isotopes (denoted by 'd12') makes this compound particularly valuable for studying reaction mechanisms and minimizing isotope effects in pharmaceutical synthesis.

The structure of [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid consists of a pyridine ring substituted with a methyl group at the 4-position and a sec-butyl group at the 5-position, with a boronic acid functional group at the 3-position. This unique arrangement provides a stable yet reactive platform for various chemical transformations. The boronic acid moiety is highly versatile, enabling the compound to participate in palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures in drug discovery and development.

In recent years, there has been a surge in research focused on developing efficient and scalable methods for boronic acid synthesis. The demand for high-purity boronic acids has been driven by their widespread use in pharmaceutical intermediates and fine chemical synthesis. [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid exemplifies this trend, as it combines the reactivity of a boronic acid with the stability provided by deuterium labeling. This makes it an ideal candidate for applications where both reactivity and isotopic purity are critical.

One of the most compelling applications of [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid is in the field of drug discovery. Boron-containing compounds have shown promise as therapeutic agents due to their unique chemical properties and biological interactions. For instance, borylated molecules have been explored as anticancer agents, antiviral drugs, and inhibitors of various enzymatic pathways. The use of deuterated compounds like this one can help elucidate metabolic pathways and improve drug efficacy by reducing unwanted side reactions.

Recent advancements in mass spectrometry techniques have further enhanced the utility of [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid in analytical chemistry. Deuterated compounds are often employed as internal standards to improve the accuracy and sensitivity of mass spectrometric analyses. This is particularly important in pharmaceutical research, where precise quantification of intermediates and final products is crucial for regulatory compliance and quality control.

The synthesis of [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid involves multi-step organic transformations, including halogenation, lithiation, and subsequent borylation. The introduction of deuterium isotopes requires careful control over reaction conditions to ensure high isotopic enrichment. Modern synthetic methodologies have improved the efficiency of these processes, making it possible to produce such specialized compounds on a larger scale.

The role of computational chemistry in designing and optimizing boronic acid derivatives cannot be overstated. Molecular modeling techniques have enabled researchers to predict the reactivity and selectivity of different boron-containing compounds before conducting experimental trials. This approach has significantly reduced the time and resources required for hit identification and lead optimization in drug discovery pipelines.

In conclusion, [4-Methyl-5-(sec-butyl)-d12]-pyridine-3-boronic acid (CAS No. 2225152-30-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for cross-coupling reactions, drug development, and analytical applications. As research continues to evolve, this compound is likely to play an even greater role in advancing our understanding of molecular interactions and therapeutic interventions.